Cas no 136024-52-7 (2-Heptanone, 5-methyl-3-methylene-, (S)- (9CI))

• Product Name: 2-Heptanone, 5-methyl-3-methylene-, (S)- (9CI)
• CAS No: 136024-52-7
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 1019087
• PubChem ID: 15659297
• Update Time: 2025-04-20

2-Heptanone, 5-methyl-3-methylene-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 5-methyl-3-methylene-, (S)- (9CI)
• 136024-52-7
• (5S)-5-Methyl-3-methylideneheptan-2-one
• 2-Heptanone, 5-methyl-3-methylene-, (S)-(9CI)

• Inchi： 1S/C9H16O/c1-5-7(2)6-8(3)9(4)10/h7H,3,5-6H2,1-2,4H3/t7-/m0/s1
• InChI Key： ZEPJCMZHBLODIA-ZETCQYMHSA-N
• SMILES： O=C(C)C(=C)C[C@@H](C)CC

Computed Properties

• Exact Mass: 140.12000
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.56780